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Compound of Interest

Compound Name: 4-(Methylsulfonyl)benzaldehyde

Cat. No.: B046332 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 4-(Methylsulfonyl)benzaldehyde, an important intermediate in the

pharmaceutical industry. The information is presented to be a valuable resource for

professionals engaged in research and development.

Chemical and Physical Properties
4-(Methylsulfonyl)benzaldehyde is an organic compound that is solid at room temperature,

appearing as a light yellow-beige to light brown crystalline powder[1][2][3]. Its structure consists

of a benzene ring substituted with both an aldehyde and a methylsulfonyl group. This

substitution, particularly the polar sulfonyl group, significantly influences its physical properties,

leading to strong intermolecular interactions[2].

Table 1: General Chemical Properties and Identifiers
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Property Value Source(s)

CAS Number 5398-77-6 [1][2][3][4][5][6][7][8][9][10]

Molecular Formula C₈H₈O₃S [1][2][3][5][7]

Molecular Weight 184.21 g/mol [1][3][5][7][11]

IUPAC Name
4-

(methylsulfonyl)benzaldehyde
[9]

Synonyms

4-Formylphenyl methyl

sulphone, 4-

Mesylbenzaldehyde

[1][2][4][5][6]

InChI Key
PSVPUHBSBYJSMQ-

UHFFFAOYSA-N
[1][3]

Table 2: Physical Properties

Property Value Source(s)

Melting Point 155-161 °C [1][3][12]

160 °C [8]

160.0 to 164.0 °C [4]

Boiling Point 288.16 °C (rough estimate) [1][3]

378.3 ± 34.0 °C at 760 mmHg [8]

Density 1.289 ± 0.06 g/cm³

1.3761 (rough estimate) [1][3]

Flash Point 242.1 ± 18.3 °C

Appearance

Light yellow-beige to light

brown crystalline powder or

crystals

[1][2][3]

Stability Hygroscopic [1][3]
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Solubility
The solubility of 4-(Methylsulfonyl)benzaldehyde has been studied in various organic

solvents. It is generally soluble in chloroform and methanol[1][3]. A detailed study investigated

its solubility in nine different organic solvents at temperatures ranging from 283.15 to 318.15 K.

The solubility was found to increase with temperature in all tested solvents[13][14]. The mole

fraction solubility follows the order: acetone > acetonitrile > acetic acid > methanol > ethanol >

toluene > 1-butanol > 1-propanol > 2-propanol[13][14]. The high solubility in acetone is

attributed to the structural similarity, particularly the presence of a carbonyl group, which aligns

with the "like-dissolves-like" principle[13].

Table 3: Solubility in Various Solvents

Solvent Solubility Source(s)

Chloroform Soluble [1][3]

Methanol Soluble [1][3]

Acetone
Highest solubility among

tested solvents
[13][14]

Acetonitrile High solubility [13][14]

Acetic Acid High solubility [13][14]

Ethanol Moderate solubility [13][14]

Toluene Moderate solubility [13][14]

1-Butanol Lower solubility [13][14]

1-Propanol Lower solubility [13][14]

2-Propanol
Lowest solubility among tested

solvents
[13][14]

Water Soluble [1]

Experimental Protocols
3.1. Synthesis of 4-(Methylsulfonyl)benzaldehyde
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A common method for the synthesis of 4-(Methylsulfonyl)benzaldehyde involves the

oxidation of 4-(methylthio)benzaldehyde[15][16].

Step 1: Synthesis of 4-(methylthio)benzaldehyde. p-Chlorobenzaldehyde is reacted with an

aqueous solution of sodium methyl mercaptide in the presence of a phase-transfer catalyst,

such as tetrabutylammonium chloride[15][16]. The reaction mixture is heated to 50-60 °C.

The completion of the reaction is monitored by TLC until the p-chlorobenzaldehyde spot

disappears. After the reaction, the layers are separated to obtain the crude p-methylthio

benzaldehyde[15][16].

Step 2: Oxidation to 4-(Methylsulfonyl)benzaldehyde. The crude 4-

(methylthio)benzaldehyde is then oxidized using hydrogen peroxide in the presence of

sulfuric acid and an oxidation catalyst like manganous sulfate[15][16]. The 4-

(methylthio)benzaldehyde is added dropwise to a mixture of hydrogen peroxide, sulfuric acid,

and the catalyst while controlling the temperature. The resulting 4-
(Methylsulfonyl)benzaldehyde is then purified[15][16].

3.2. Determination of Solubility

The solubility of 4-(Methylsulfonyl)benzaldehyde in various solvents was determined using a

static equilibrium method[13][14].

An excess amount of 4-(Methylsulfonyl)benzaldehyde is added to a known mass of the

solvent in a jacketed glass vessel.

The mixture is continuously stirred and maintained at a constant temperature using a

circulating water bath.

After reaching equilibrium (typically after several hours), the stirring is stopped, and the

solution is allowed to settle.

A sample of the supernatant liquid is withdrawn using a preheated syringe, filtered to remove

any solid particles, and weighed.

The concentration of 4-(Methylsulfonyl)benzaldehyde in the sample is determined by a

suitable analytical method, such as high-performance liquid chromatography (HPLC)[14].
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Visualization of Synthetic Pathway
The following diagram illustrates the two-step synthesis of 4-(Methylsulfonyl)benzaldehyde
from p-chlorobenzaldehyde.

p-Chlorobenzaldehyde

4-(methylthio)benzaldehyde
Step 1: Nucleophilic Substitution

4-(Methylsulfonyl)benzaldehydeStep 2: Oxidation

Sodium Methyl Mercaptide
+

Phase Transfer Catalyst

Hydrogen Peroxide
+

Sulfuric Acid
+

Oxidation Catalyst

Click to download full resolution via product page

Caption: Synthetic pathway of 4-(Methylsulfonyl)benzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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